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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strobane is the trade name for a complex mixture of chlorinated terpenes, historically used as

a broad-spectrum insecticide. Its use has been discontinued in many countries due to its

environmental persistence and potential for bioaccumulation. This technical guide provides an

in-depth overview of the known physical and chemical properties of Strobane, detailed

experimental protocols for its analysis, and a discussion of its toxicological profile in the context

of organochlorine pesticides.

Strobane is not a single chemical entity but rather a complex isomeric mixture resulting from

the chlorination of terpenes, primarily alpha-pinene and camphene. This complexity presents

unique challenges in its analytical characterization and toxicological assessment.

Physical and Chemical Properties of Strobane
The physical and chemical properties of Strobane can vary depending on the specific

manufacturing process and the degree of chlorination. The data presented below is a summary

of reported values.
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Property Value Source(s)

CAS Number 8001-50-1 [1]

Molecular Formula
C10H10Cl8 / C10H9Cl7 (as

representative components)
[1]

Molecular Weight
Approximately 413.8 g/mol (for

C10H10Cl8)
[1]

Appearance Amber-colored viscous liquid [1]

Density ~1.6 g/cm³ at 25°C [1]

Solubility
Insoluble in water; soluble in

many organic solvents.
[1]

Synonyms
Terpene polychlorinates,

Chlorinated camphene
[1]

Experimental Protocols: Analysis of Strobane
The analysis of Strobane in environmental and biological matrices typically involves extraction,

cleanup, and instrumental analysis, most commonly by gas chromatography. The following

protocol is based on established methods for organochlorine pesticide analysis, such as U.S.

Environmental Protection Agency (EPA) Method 8081B.

Sample Preparation: Extraction and Cleanup
Objective: To isolate Strobane from the sample matrix and remove interfering substances.

Methodology:

Extraction:

Solid Samples (e.g., soil, sediment): Soxhlet extraction or ultrasonic extraction with a

suitable solvent system (e.g., hexane/acetone).

Liquid Samples (e.g., water): Liquid-liquid extraction with a non-polar solvent (e.g.,

dichloromethane or hexane).
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Cleanup:

The crude extract is often subjected to a cleanup step to remove co-extracted interfering

compounds like lipids or other organic matter.

This is commonly achieved using adsorption chromatography with materials such as

Florisil or silica gel. The choice of adsorbent and elution solvents depends on the specific

matrix and target analytes.

Instrumental Analysis: Gas Chromatography (GC)
Objective: To separate the components of the Strobane mixture and quantify them.

Methodology:

Instrumentation: A gas chromatograph equipped with an Electron Capture Detector (ECD) is

the standard for the analysis of chlorinated pesticides due to its high sensitivity to

halogenated compounds. A mass spectrometer (MS) can be used for confirmation of the

identity of the components.

GC Column: A non-polar or semi-polar capillary column is typically used for the separation of

organochlorine pesticides.

Operating Conditions:

Injector Temperature: Typically set between 200-250°C.

Oven Temperature Program: A temperature program is used to achieve optimal separation

of the complex mixture of isomers in Strobane. A typical program might start at a lower

temperature (e.g., 100-150°C) and ramp up to a higher temperature (e.g., 280-300°C).

Detector Temperature: Typically set between 300-320°C for an ECD.

Quantification: Quantification is performed by comparing the peak areas or heights of the

Strobane components in the sample to those of a known standard. Due to the complexity of

the mixture, quantification is often based on the total response of a characteristic set of

peaks.
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Analytical Workflow for Strobane
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Workflow for the analysis of Strobane in environmental samples.

Toxicology and Biological Effects
Mechanism of Action and Signaling Pathways
Specific molecular signaling pathways for Strobane have not been extensively characterized in

the scientific literature. This is largely due to its nature as a complex mixture and its status as a

legacy pesticide. However, as an organochlorine pesticide, its toxicological effects are

generally understood to be similar to other compounds in this class.

Organochlorine pesticides are known to be neurotoxicants.[2] The primary mechanism of

neurotoxicity for many organochlorine pesticides is the interference with ion channels in the

nervous system. For example, compounds like DDT are known to affect sodium channels,

leading to repetitive neuronal firing. Other organochlorines can act as antagonists of the

gamma-aminobutyric acid (GABA) receptor-chloride channel complex, leading to central

nervous system stimulation and convulsions.

Furthermore, many organochlorine pesticides are recognized as endocrine-disrupting

chemicals.[3] They can interfere with the normal functioning of hormones, particularly steroid

hormones, by mimicking or blocking their action, or by altering their synthesis and metabolism.

This can lead to a wide range of adverse effects on reproduction and development.

Carcinogenicity
The International Agency for Research on Cancer (IARC) has classified "Terpene

polychlorinates (Strobane)" as Group 3: Not classifiable as to its carcinogenicity to humans.[1]

This classification indicates that there is inadequate evidence of carcinogenicity in humans and

inadequate or limited evidence in experimental animals. It is important to note that a lack of

evidence for carcinogenicity is not the same as evidence for a lack of carcinogenicity.

Conclusion
Strobane is a complex mixture of chlorinated terpenes with persistent and bioaccumulative

properties. While its use as an insecticide has been phased out, its presence in the

environment may still be of concern. The analytical methods for its detection are well-

established, primarily relying on gas chromatography. Although specific signaling pathways for

Strobane are not well-defined, its toxicological profile is consistent with that of other

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2577708/
https://www.beyondpesticides.org/resources/pesticide-induced-diseases-database/endocrine-disruption
https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Strobane
https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://www.benchchem.com/product/b213053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


organochlorine pesticides, with neurotoxicity and endocrine disruption being the primary

concerns. Further research into the specific mechanisms of action of the individual components

of Strobane could provide a more detailed understanding of its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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